Cas no 20447-03-4 (Phosphonic acid, (1-butoxy-2,2,2-trichloroethyl)-, dipropyl ester)

• Product Name: Phosphonic acid, (1-butoxy-2,2,2-trichloroethyl)-, dipropyl ester
• CAS No: 20447-03-4
• MF: C₁₂H₂₄Cl₃O₄P
• MW: 369.649322509766
• CID: 238014
• PubChem ID: 71357298
• Update Time: 2025-04-19

Phosphonic acid, (1-butoxy-2,2,2-trichloroethyl)-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-butoxy-2,2,2-trichloroethyl)-, dipropyl ester
• 1-(2,2,2-trichloro-1-dipropoxyphosphorylethoxy)butane
• 20447-03-4
• DTXSID50781377
• Dipropyl (1-butoxy-2,2,2-trichloroethyl)phosphonate

• Inchi： 1S/C12H24Cl3O4P/c1-4-7-10-17-11(12(13,14)15)20(16,18-8-5-2)19-9-6-3/h11H,4-10H2,1-3H3
• InChI Key： MLQZMXXHMYACSB-UHFFFAOYSA-N
• SMILES： ClC(C(OCCCC)P(=O)(OCCC)OCCC)(Cl)Cl

Computed Properties

• Exact Mass: 368.047779g/mol
• Monoisotopic Mass: 368.047779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8Ų